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Mechanism of Action and Quantitative Profiling

Pyridone 6 functions as a potent and selective ATP-competitive inhibitor of the JAK kinase family. The

table below summarizes its inhibitory activity (IC50 values) against JAK kinases and a selection of other

protein tyrosine kinases, highlighting its strong selectivity for the JAK family [1] [2].

Table 1: Inhibitory Profile (IC50) of Pyridone 6

Kinase IC50 Value

JAK2 1 nM

TYK2 1 nM

JAK3 5 nM

JAK1 15 nM

Fyn T 0.5 μM

IκB Kinase 2 0.3 μM
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Kinase IC50 Value

Mek 0.16 μM

CDK2 3.3 μM

KDR 1.4 μM

p38 11 μM

The following diagram illustrates the core JAK-STAT signaling pathway and the specific point of inhibition

by Pyridone 6.
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JAK-STAT signaling pathway and Pyridone 6 inhibition mechanism.
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Experimental Protocols and Efficacy Data

In Vitro Cellular Assay: Pyridone 6 inhibits IL-2-driven proliferation of CTLL cells with an IC50 of 0.1

μM and IL-4-driven proliferation with an IC50 of 0.052 μM [2]. It also influences T-helper cell

differentiation, inhibiting Th1 and Th2 development while promoting Th17 differentiation within a specific

concentration range [2].

In Vivo Model of Allergic Asthma: A key study [1] investigated Pyridone 6 effects in an ovalbumin-

induced murine asthma model. To improve sustainability, Pyridone 6 was encapsulated in biodegradable

Poly(lactic-co-glycolic acid) (PLGA) nanoparticles.

Table 2: Key Experimental Parameters from Asthma Model Study

Parameter Detail

Animal Model Mouse, OVA-induced asthma

Administration Intranasal

Treatment Timing During allergen challenge phase

Formulations Unencapsulated P6 vs. P6-PLGA nanoparticles

Key Outcomes BAL eosinophilia, AHR, goblet cell hyperplasia

P6-PLGA nanoparticle treatment during the challenge phase suppressed eosinophilia, airway

hyperresponsiveness, and goblet cell hyperplasia more effectively than unencapsulated P6 [1]. The

experimental workflow for this study is summarized below.
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Murine asthma model workflow: sensitization, challenge, and treatment.

Therapeutic Implications and Conclusion

Research into Pyridone 6 provides a strong rationale for targeting the JAK-STAT pathway in inflammatory

diseases and cancer [3]. As a pan-JAK inhibitor, Pyridone 6 offers a powerful tool for fundamental research

and a promising scaffold for drug development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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